![molecular formula C16H18F2N4O3S B2929664 2,6-difluoro-N-[[5-(2-morpholin-4-ylethylsulfanyl)-1,3,4-oxadiazol-2-yl]methyl]benzamide CAS No. 941899-11-2](/img/structure/B2929664.png)
2,6-difluoro-N-[[5-(2-morpholin-4-ylethylsulfanyl)-1,3,4-oxadiazol-2-yl]methyl]benzamide
Description
2,6-difluoro-N-[[5-(2-morpholin-4-ylethylsulfanyl)-1,3,4-oxadiazol-2-yl]methyl]benzamide is a useful research compound. Its molecular formula is C16H18F2N4O3S and its molecular weight is 384.4. The purity is usually 95%.
BenchChem offers high-quality 2,6-difluoro-N-[[5-(2-morpholin-4-ylethylsulfanyl)-1,3,4-oxadiazol-2-yl]methyl]benzamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2,6-difluoro-N-[[5-(2-morpholin-4-ylethylsulfanyl)-1,3,4-oxadiazol-2-yl]methyl]benzamide including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
BCL-3 Inhibitor
This compound is a derivative of 2-benzoylaminobenzamide and acts as an inhibitor of Bcl3 . Bcl3 is a protein that plays a crucial role in cell proliferation and survival, and its overexpression is often associated with various types of cancer .
Cancer Treatment
The compound has been found useful for the treatment of cancer, particularly metastatic cancer . It can be used in the treatment of various types of cancer including leukemia, lymphoma, and solid tumor cancers such as breast cancer, melanoma, lung cancer, pancreatic cancer, esophageal cancer, colorectal cancer, nasopharyngeal carcinoma, and hepatocarcinoma .
Treatment of Specific Types of Breast Cancer
The compound is particularly effective in the treatment of specific types of breast cancer, including triple-negative breast cancer and HER2 enriched breast cancer .
Prevention of Metastasis
The compound can be used in the prevention of metastasis in cancers . Metastasis is the process by which cancer cells spread from the place where they first formed to another part of the body. By inhibiting this process, the compound can help to control the progression of the disease .
Synthesis of Other Compounds
The compound can be used as a starting material in the synthesis of other compounds . For example, it can be used in the preparation of 2-[(2-fluorobenzoyl)amino]-N-2-(morpholin-4-ylethyl)benzamide .
Research Tool in Molecular Biology
The compound can be used as a research tool in molecular biology. It can be used to study the function of Bcl3 and its role in cell proliferation and survival .
properties
IUPAC Name |
2,6-difluoro-N-[[5-(2-morpholin-4-ylethylsulfanyl)-1,3,4-oxadiazol-2-yl]methyl]benzamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H18F2N4O3S/c17-11-2-1-3-12(18)14(11)15(23)19-10-13-20-21-16(25-13)26-9-6-22-4-7-24-8-5-22/h1-3H,4-10H2,(H,19,23) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XNECVMRHXIKDBS-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCCN1CCSC2=NN=C(O2)CNC(=O)C3=C(C=CC=C3F)F |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H18F2N4O3S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
384.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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